Cas no 2172154-94-6 (1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde
• CAS No: 2172154-94-6
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 5867163
• PubChem ID: 165590138
• Update Time: 2025-08-02

1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde
• EN300-1620719
• 2172154-94-6

• Inchi： 1S/C11H20O/c1-10(2,3)8-11(9-12)6-4-5-7-11/h9H,4-8H2,1-3H3
• InChI Key： IYDWHUULEYFKPD-UHFFFAOYSA-N
• SMILES： O=CC1(CCCC1)CC(C)(C)C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde

Comprehensive Overview of 1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde (CAS No. 2172154-94-6)

1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde (CAS No. 2172154-94-6) is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and fine chemicals. This aldehyde derivative, characterized by its unique cyclopentane backbone and 2,2-dimethylpropyl substituent, offers a versatile platform for chemical modifications. Its molecular structure combines stability with reactivity, making it a valuable building block in synthetic chemistry.

In recent years, the demand for high-purity aldehydes like 1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde has surged, driven by advancements in flavor and fragrance industries. Researchers and manufacturers are increasingly exploring its potential as a precursor for sustainable aroma chemicals, aligning with global trends toward eco-friendly and biodegradable ingredients. The compound’s low volatility and thermal stability further enhance its applicability in long-lasting perfumery formulations.

From a synthetic perspective, CAS No. 2172154-94-6 is often synthesized via Grignard reactions or oxidation of corresponding alcohols, with yields optimized through modern catalytic methods. Its cyclopentane ring contributes to conformational rigidity, which is critical for designing molecules with specific stereochemical properties. This feature has sparked interest in its use for chiral auxiliaries and asymmetric synthesis, addressing growing needs in pharmaceutical R&D.

Environmental and regulatory considerations are also pivotal in discussions about 1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde. With stricter regulations on volatile organic compounds (VOCs), this aldehyde’s low environmental impact profile positions it as a safer alternative to traditional solvents and intermediates. Laboratories and industries are actively investigating its green chemistry potential, particularly in water-based formulations and bio-derived solvents.

Analytical techniques such as GC-MS, NMR, and HPLC are routinely employed to verify the purity and structural integrity of CAS No. 2172154-94-6. These methods ensure compliance with ISO standards and REACH requirements, which are frequently searched topics among quality control professionals. The compound’s spectral data and chromatographic behavior are well-documented, facilitating its adoption in standardized workflows.

Market trends indicate a rising preference for custom synthesis of 1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde, tailored to niche applications like electronic materials or specialty coatings. Its compatibility with polymeric matrices and cross-linking agents opens avenues in advanced material science, resonating with innovations in flexible electronics and nanotechnology.

In conclusion, 1-(2,2-dimethylpropyl)cyclopentane-1-carbaldehyde exemplifies the intersection of synthetic versatility and industrial applicability. As research continues to uncover its broader utility, this compound is poised to play a pivotal role in next-generation chemical solutions, meeting both technical and sustainability benchmarks.